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Compound of Interest

Compound Name: 7-Bromo-5-nitroindoline

Cat. No.: B1267417 Get Quote

In-Depth Technical Guide: 7-Bromo-5-
nitroindoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Bromo-5-nitroindoline (CAS

No. 87240-06-0), a key heterocyclic intermediate in pharmaceutical and life sciences research.

This document details its commercial availability, purity standards, and provides a plausible

synthetic route with detailed experimental protocols.

Introduction
7-Bromo-5-nitroindoline is a substituted indoline molecule featuring a bromine atom at the 7-

position and a nitro group at the 5-position of the indoline ring. Its structural isomer, 5-Bromo-7-

nitroindoline (CAS No. 80166-90-1), is more commonly available and documented. The specific

placement of the bromo and nitro functional groups in 7-Bromo-5-nitroindoline makes it a

valuable building block for the synthesis of more complex molecules, particularly in the

development of novel therapeutic agents and biological probes. The electron-withdrawing

nature of the nitro group and the potential for functional group interconversion of the bromine

atom allow for diverse chemical modifications.
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The commercial availability of 7-Bromo-5-nitroindoline is limited compared to its isomer. A

targeted search has identified a few potential suppliers. Researchers are advised to contact

these suppliers directly to confirm stock, lead times, and to obtain a certificate of analysis for

specific batches.

Table 1: Commercial Availability of 7-Bromo-5-nitroindoline

Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Notes

Aaronchem 87240-06-0 C₈H₇BrN₂O₂ 243.06
Catalog number:

AR00GZCG.

Ningbo Inno

Pharmchem Co.,

Ltd.

87240-06-0 C₈H₇BrN₂O₂ 243.06

Listed as

"Medicine

Grade".

Purity:

Detailed purity specifications for commercially available 7-Bromo-5-nitroindoline are not

consistently provided by suppliers. One supplier lists a "Medicine Grade" product, which

suggests high purity, though a specific percentage is not mentioned. For research and

development purposes, a purity of ≥98% (as determined by HPLC or qNMR) is generally

recommended. It is imperative for researchers to perform their own quality control to verify the

identity and purity of the procured material.

Experimental Protocols
As a detailed, peer-reviewed synthesis protocol for 7-Bromo-5-nitroindoline is not readily

available in the public domain, a plausible two-step synthetic route is proposed below, based

on established chemical principles for the synthesis of substituted indolines. This protocol

should be considered a representative method and may require optimization.

Step 1: Nitration of 7-Bromoindole to yield 7-Bromo-5-nitroindole
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This step involves the electrophilic nitration of commercially available 7-bromoindole. The

regioselectivity of indole nitration can be complex, and this proposed method aims to favor

nitration at the C5 position.

Materials:

7-Bromoindole

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃, 70%)

Ice

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Dichloromethane (CH₂Cl₂)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 7-

bromoindole in concentrated sulfuric acid at 0°C (ice bath).

Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid

dropwise to the reaction mixture, maintaining the temperature below 5°C.

After the addition is complete, stir the reaction mixture at 0-5°C for 1-2 hours, monitoring

the reaction progress by Thin Layer Chromatography (TLC).

Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate

solution until the pH is approximately 7.

Extract the aqueous layer with dichloromethane (3 x volumes).
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Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude 7-Bromo-5-nitroindole.

Purify the crude product by column chromatography on silica gel.

Step 2: Reduction of 7-Bromo-5-nitroindole to 7-Bromo-5-nitroindoline

This step involves the selective reduction of the pyrrole double bond of the indole ring to form

the indoline.

Materials:

7-Bromo-5-nitroindole

Sodium Cyanoborohydride (NaBH₃CN)

Trifluoroacetic Acid (TFA)

Dichloromethane (CH₂Cl₂)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Dissolve 7-Bromo-5-nitroindole in dichloromethane in a round-bottom flask.

Cool the solution to 0°C in an ice bath.

Slowly add trifluoroacetic acid to the solution.

In a separate flask, prepare a solution of sodium cyanoborohydride in a small amount of a

suitable solvent and add it portion-wise to the reaction mixture, maintaining the

temperature at 0°C.

Allow the reaction to warm to room temperature and stir for several hours, monitoring by

TLC until the starting material is consumed.
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Quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography to yield 7-Bromo-5-nitroindoline.

Purity Assessment:

The purity of the synthesized 7-Bromo-5-nitroindoline should be assessed using a

combination of the following analytical techniques:

High-Performance Liquid Chromatography (HPLC): To determine the percentage purity. A

C18 column with a gradient of water and acetonitrile (both containing 0.1% formic acid) is a

suitable starting point.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and identify any impurities.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Visualizing the Workflow
The following diagram illustrates a general workflow for the procurement and quality control of

7-Bromo-5-nitroindoline for research applications.
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Caption: Sourcing and Quality Control Workflow for 7-Bromo-5-nitroindoline.

Conclusion
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7-Bromo-5-nitroindoline is a valuable, albeit less common, chemical intermediate for drug

discovery and chemical biology. While its direct commercial availability is limited, this guide

provides a plausible synthetic pathway to enable its access for research purposes. As with any

chemical reagent, rigorous quality control is paramount to ensure the reliability and

reproducibility of experimental results. Researchers are encouraged to use the analytical

methods outlined herein to verify the purity and identity of their 7-Bromo-5-nitroindoline
samples.

To cite this document: BenchChem. [commercial availability and purity of 7-Bromo-5-
nitroindoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267417#commercial-availability-and-purity-of-7-
bromo-5-nitroindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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